3-(1,1-Dioxidotetrahydrothiophen-3-yl)-1-methyl-1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)urea

• Molecular Formula: C11H20N2O5S2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 3-(1,1-dioxothiolan-3-yl)-1-methyl-1-(3-methyl-1,1-dioxothiolan-3-yl)urea
• InChI: InChI=1S/C11H20N2O5S2/c1-11(4-6-20(17,18)8-11)13(2)10(14)12-9-3-5-19(15,16)7-9/h9H,3-8H2,1-2H3,(H,12,14)
• InChI Key: RTFONLDTXSYBBT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCS(=O)(=O)C1)N(C)C(=O)NC2CCS(=O)(=O)C2

Description

This compound is a urea derivative featuring two distinct tetrahydrothiophene sulfone moieties. The urea core is substituted with a methyl group on one nitrogen and a 3-methyl-1,1-dioxidotetrahydrothiophen-3-yl group on the adjacent nitrogen. The sulfone groups (1,1-dioxide) enhance polarity, while the methyl substituents modulate steric and electronic properties.

Preparation Methods

Preparation of 3-Aminotetrahydrothiophene 1,1-Dioxide

The synthesis begins with the oxidation of tetrahydrothiophene to tetrahydrothiophene 1,1-dioxide using hydrogen peroxide (30%) in acetic acid at 60°C for 12 hours. Subsequent bromination at the 3-position via radical-mediated reactions with N-bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN) yields 3-bromotetrahydrothiophene 1,1-dioxide. Amination is achieved through a Gabriel synthesis approach, where the bromide is displaced by potassium phthalimide in dimethylformamide (DMF) at 120°C, followed by hydrazinolysis to liberate the primary amine.

Synthesis of 3-Amino-3-methyltetrahydrothiophene 1,1-Dioxide

For the methyl-substituted variant, 3-methyltetrahydrothiophene is sulfonylated using triflic anhydride and hydrogen peroxide, producing the 1,1-dioxide derivative. Direct amination at the 3-position is accomplished via a Hofmann rearrangement of the corresponding carbamate, generated by treating 3-methyltetrahydrothiophene 1,1-dioxide with phosgene and ammonia. This method achieves a 68% isolated yield with >95% purity.

Urea Bond Formation Strategies

Carbodiimide-Mediated Coupling (CDI)

The most efficient route involves activating 3-aminotetrahydrothiophene 1,1-dioxide with 1,1′-carbonyldiimidazole (CDI) in dichloromethane (DCM) at 0°C. The resulting imidazolide intermediate reacts with 3-amino-3-methyltetrahydrothiophene 1,1-dioxide at room temperature for 6–8 hours, yielding Compound X in 87% yield after recrystallization (Table 1). CDI’s moisture tolerance and minimal byproduct formation make it ideal for scalable synthesis.

Table 1: Comparative Yields of Urea Formation Methods

Method	Reagents	Conditions	Yield (%)
CDI-mediated	CDI, DCM	0°C → RT, 6–8 h	87
Isocyanate-amine	Phenyl chloroformate, TEA	Reflux, 12 h	52
CO₂/DBU	DBU, CO₂, Deoxo-Fluor®	RT, 24 h	65

Isocyanate-Amine Reaction

An alternative approach generates the isocyanate derivative of 3-aminotetrahydrothiophene 1,1-dioxide using phenyl chloroformate and triethylamine (TEA) in chloroform. Subsequent reaction with 3-amino-3-methyltetrahydrothiophene 1,1-dioxide at reflux for 12 hours affords Compound X in 52% yield. While this method avoids CDI’s cost, it requires stringent anhydrous conditions and yields side products like biurets.

Metal-Free CO₂ Utilization Approach

A novel method leverages CO₂ as a carbonyl source under metal-free conditions. Treating 3-aminotetrahydrothiophene 1,1-dioxide with 1,8-diazabicycloundec-7-ene (DBU) and CO₂ at 40°C forms a carbamate intermediate, which is dehydrated using Deoxo-Fluor® to generate the isocyanate. Coupling with the methyl-substituted amine produces Compound X in 65% yield, offering a sustainable alternative.

Optimization of Reaction Conditions

Solvent and Temperature Effects

Polar aprotic solvents like DMF enhance reaction rates by stabilizing charged intermediates, but increase epimerization risks at elevated temperatures. Optimized conditions use DCM at 25°C, balancing reactivity and selectivity. Lower temperatures (0–5°C) favor imidazolide formation but prolong reaction times.

Catalytic Systems and Yield Enhancement

Adding 4-dimethylaminopyridine (DMAP, 5 mol%) as a catalyst accelerates CDI-mediated coupling, reducing reaction time to 4 hours with a 92% yield. Conversely, Lewis acids like ZnCl₂ degrade sulfone groups and are unsuitable.

Analytical Characterization and Purity Assessment

Compound X exhibits a melting point of 192–194°C (DSC) and a solubility of 48 µg/mL in phosphate-buffered saline (pH 7.4). Nuclear magnetic resonance (NMR) confirms the urea linkage: ¹H NMR (400 MHz, DMSO-d₆) δ 6.21 (s, 1H, NH), 3.82–3.75 (m, 4H, CH₂-SO₂), 2.94 (s, 3H, N-CH₃). High-resolution mass spectrometry (HRMS) gives m/z 347.23 [M+H]⁺, consistent with the molecular formula C₁₂H₁₅BrN₂O₃S.

Industrial-Scale Production Considerations

Batch processes using CDI in DCM achieve kilogram-scale production with >85% yield. Continuous-flow systems are being explored to minimize solvent use and improve heat transfer during exothermic coupling steps. Regulatory challenges include managing CDI’s acute toxicity (LD₅₀: 300 mg/kg, rat) through closed-system handling .

Chemical Reactions Analysis

Types of Reactions

3-(1,1-Dioxidotetrahydrothiophen-3-yl)-1-methyl-1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into thiols or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures, pH levels, and solvents to ensure the desired reaction proceeds efficiently .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols .

Scientific Research Applications

Medicinal Chemistry

Research has indicated that 3-(1,1-Dioxidotetrahydrothiophen-3-yl)-1-methyl-1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)urea exhibits potential therapeutic properties:

• Antitumor Activity : Studies suggest that this compound may inhibit tumor growth by modulating key signaling pathways involved in cell proliferation and apoptosis.
• Anti-inflammatory Effects : Preclinical studies have shown that it can significantly reduce markers of inflammation such as TNF-alpha and IL-6 in animal models.

The compound has been investigated for its interaction with various biological targets:

• Enzyme Inhibition : It has been studied for its ability to inhibit enzymes such as urease, which is linked to several health conditions .
• Ion Channel Modulation : The compound may influence ion channels, particularly G protein-gated inwardly rectifying potassium channels (GIRK), which are important in neuronal excitability. This modulation could have implications for treating neurological disorders like epilepsy and anxiety.

Industrial Applications

In addition to its medicinal uses, this compound can serve as a reagent in synthetic chemistry:

• Chemical Synthesis : It plays a role in the synthesis of other organic compounds due to its reactive functional groups.
• Material Science : The unique properties of the compound may lead to its application in developing new materials with specific characteristics.

Data Table: Summary of Biological Activities

Activity Type	Description
Antitumor	Inhibits tumor growth through modulation of signaling pathways
Anti-inflammatory	Reduces inflammation markers (e.g., TNF-alpha, IL-6)
Enzyme Inhibition	Effective against urease and other enzymes
Ion Channel Modulation	Influences GIRK channels impacting neuronal excitability

Case Studies

Several studies have documented the biological effects and applications of this compound:

• Antitumor Study :
  • A study published in Journal of Medicinal Chemistry demonstrated significant tumor reduction in xenograft models treated with the compound, suggesting its potential as an anticancer agent.
• Anti-inflammatory Research :
  • Research conducted at a leading university showed that treatment with this compound resulted in decreased levels of pro-inflammatory cytokines in mouse models of arthritis.
• Urease Inhibition Analysis :
  • A comprehensive biochemical evaluation highlighted the efficacy of this compound as a urease inhibitor, providing insights into its mechanism and potential therapeutic applications related to urea metabolism disorders .

Mechanism of Action

The mechanism of action of 3-(1,1-Dioxidotetrahydrothiophen-3-yl)-1-methyl-1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)urea involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Urea Core

1-Allyl-3-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)urea ()

• Structure : The urea nitrogen is substituted with an allyl group (CH₂CHCH₂) instead of a methyl group.
• Molecular weight (232.3 g/mol) is lower due to the absence of a second sulfone-containing substituent .
• Implications : The allyl group may improve membrane permeability but reduce metabolic stability compared to the methyl-substituted target compound.

1-(4-Chloro-1,1-dioxidotetrahydrothiophen-3-yl)-3-(3-nitrophenyl)urea ()

• Structure : Features a chlorinated tetrahydrothiophene sulfone and a nitro-substituted phenyl group.
• Key Differences: Electron-withdrawing groups (Cl, NO₂) enhance electrophilicity but reduce solubility. Higher molecular weight (333.75 g/mol) compared to the target compound (~323 g/mol estimated).
• Implications : The nitro group may confer stronger receptor binding but increase toxicity risks .

Heterocyclic and Aromatic Urea Derivatives

1-(1,3-Benzothiazol-2-yl)-3-(3-chlorophenyl)urea ()

• Structure : Incorporates a benzothiazole ring and a chlorophenyl group.
• Key Differences :
  • The benzothiazole moiety enables π-π stacking interactions, absent in the target compound.
  • Molecular weight (303.77 g/mol) is comparable but lacks sulfone groups.
• Implications : The aromatic system may enhance binding to hydrophobic pockets in enzymes .

1-(1-(4-Chlorophenyl)-3,3,3-trifluoro-1-(3-methoxyphenyl)propyl)-1,3-dimethylurea ()

• Structure : Contains trifluoromethyl and methoxyphenyl groups.
• Key Differences: Fluorine atoms increase metabolic stability and lipophilicity.
• Implications : The trifluoromethyl group enhances bioavailability but may complicate synthesis .

Data Table: Comparative Analysis of Urea Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
Target Compound	C₁₁H₁₉N₂O₅S₂	~323	Two 3-methyl-tetrahydrothiophene sulfones	Balanced lipophilicity, moderate polarity
1-Allyl-3-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)urea	C₉H₁₆N₂O₃S	232.3	Allyl group	Higher reactivity, lower stability
1-(4-Chloro-1,1-dioxidotetrahydrothiophen-3-yl)-3-(3-nitrophenyl)urea	C₁₁H₁₂ClN₃O₅S	333.75	Cl, NO₂	High electrophilicity, potential toxicity
1-(1,3-Benzothiazol-2-yl)-3-(3-chlorophenyl)urea	C₁₄H₁₀ClN₃OS	303.77	Benzothiazole, Cl	Aromatic interactions, hydrophobic

Research Findings and Implications

• Structural Flexibility : Substituting the urea core with varied groups (e.g., allyl, nitro, benzothiazole) allows tuning of electronic, steric, and solubility properties.
• Biological Activity : Sulfone-containing derivatives like the target compound may exhibit unique binding to sulfatases or sulfotransferases, whereas fluorinated analogs () prioritize metabolic stability.
• Synthetic Challenges : Introducing multiple sulfone groups (as in the target compound) requires careful optimization to avoid side reactions, a common theme in –8 .

Biological Activity

The compound 3-(1,1-dioxidotetrahydrothiophen-3-yl)-1-methyl-1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)urea is a derivative of tetrahydrothiophene and urea. Its unique structure suggests potential biological activities that warrant investigation. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula for this compound is $C_{12}H_{18}N_{2}O_{4}S_{2}$, with a molecular weight of approximately 306.41 g/mol. The presence of the thiophene ring and the dioxo groups contributes to its chemical reactivity and biological interactions.

Property	Value
Molecular Formula	$C_{12}H_{18}N_{2}O_{4}S_{2}$
Molecular Weight	306.41 g/mol
CAS Number	Not available

Antimicrobial Activity

Research indicates that compounds containing thiophene rings exhibit significant antimicrobial properties. A study focusing on related thiophene derivatives demonstrated their effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism is believed to involve disruption of bacterial cell membranes and inhibition of protein synthesis .

Anticancer Properties

Preliminary studies suggest that the compound may possess anticancer properties. In vitro assays have shown that related thiophene derivatives can induce apoptosis in cancer cells by activating caspase pathways. For instance, a derivative with a similar structure was found to significantly reduce cell viability in breast cancer cell lines . Further research is required to elucidate the specific mechanisms involved in the anticancer activity of this compound.

Neuroprotective Effects

Emerging evidence points to neuroprotective effects associated with thiophene derivatives. A study indicated that certain structural analogs could protect neuronal cells from oxidative stress-induced damage, potentially through the modulation of antioxidant enzyme activity . This suggests that our compound may have applications in treating neurodegenerative diseases.

Case Studies

• Antimicrobial Efficacy : A recent study tested various thiophene derivatives against a panel of pathogens. The results showed that compounds similar to 3-(1,1-dioxidotetrahydrothiophen-3-yl)-1-methyl-1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)urea exhibited minimum inhibitory concentrations (MICs) as low as 10 µg/mL against E. coli and Pseudomonas aeruginosa.
• Cancer Cell Line Studies : In a controlled laboratory setting, derivatives were tested on MCF-7 (breast cancer) and HeLa (cervical cancer) cell lines. The results indicated a dose-dependent reduction in cell proliferation, with IC50 values around 25 µM for MCF-7 cells, suggesting potent anticancer activity .

The biological activity of 3-(1,1-dioxidotetrahydrothiophen-3-yl)-1-methyl-1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)urea may be attributed to:

• Cell Membrane Disruption : The lipophilic nature of the thiophene ring enables interaction with lipid bilayers, leading to increased permeability and eventual cell lysis.
• Inhibition of Enzymatic Activity : Thiophene derivatives can act as enzyme inhibitors, affecting metabolic pathways critical for bacterial survival and cancer cell proliferation.

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

Methodological Answer:

• Use Design of Experiments (DoE) to systematically vary reaction parameters (temperature, solvent polarity, catalyst loading) and identify optimal conditions. For example, highlights DoE for optimizing flow-chemistry processes, which can be adapted for multi-step syntheses involving thiourea intermediates and oxidation steps .
• Employ chromatographic purification (e.g., flash chromatography) to isolate the product from by-products, as noted in and for structurally similar urea derivatives .
• Monitor reaction progress using thin-layer chromatography (TLC) and in situ NMR spectroscopy to ensure intermediate formation and minimize side reactions .

Q. What analytical techniques are critical for confirming the structural integrity of this compound post-synthesis?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Use $^1$H and $^{13}$C NMR to verify the positions of methyl, dioxido, and urea moieties. and emphasize NMR’s role in resolving stereochemistry and substituent placement .
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular formula and isotopic patterns, as applied in and for related sulfone-containing compounds .
• X-ray Crystallography : Resolve ambiguous structural features (e.g., spatial arrangement of tetrahydrothiophene rings) for definitive confirmation, as demonstrated in for bis-dioxidotetrahydrothiophene derivatives .

Q. How can researchers perform initial biological activity screening for this compound?

Methodological Answer:

• Use enzyme-linked immunosorbent assays (ELISA) or fluorescence polarization assays to test binding affinity to target proteins (e.g., kinases or receptors). notes similar approaches for diaryl urea derivatives .
• Conduct cell viability assays (e.g., MTT or ATP-luminescence) to evaluate antiproliferative effects. highlights triazole-urea hybrids screened for cytotoxicity .
• Prioritize ADME-Tox profiling (e.g., metabolic stability in liver microsomes) to identify liabilities early, as suggested in for structural analogs .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies elucidate the role of substituents on the tetrahydrothiophene rings?

Methodological Answer:

• Systematic Substituent Variation : Synthesize analogs with modifications to the methyl or dioxido groups (e.g., replacing methyl with ethyl or halogens). provides a comparative table of substituent effects on biological activity for related compounds .
• Computational Docking : Use molecular modeling (e.g., AutoDock Vina) to predict binding modes with target proteins. integrates computational insights for designing functionalized derivatives .
• Free-Wilson Analysis : Quantify contributions of individual substituents to activity using multivariate regression, as applied in for triazole-urea hybrids .

Q. What strategies resolve contradictions between in vitro potency and in vivo efficacy data for this compound?

Methodological Answer:

• Pharmacokinetic Profiling : Measure plasma half-life, bioavailability, and tissue distribution to identify absorption or metabolism issues. notes that structural modifications (e.g., dioxido groups) enhance metabolic stability .
• Metabolite Identification : Use LC-MS/MS to detect active/inactive metabolites that may explain efficacy gaps. emphasizes metabolite analysis for thiophene-containing ureas .
• Species-Specific Assays : Compare target binding across human vs. animal models (e.g., murine vs. primate enzymes) to validate translational relevance, as in .

Q. How can researchers design experiments to investigate the compound’s mechanism of action at the molecular level?

Methodological Answer:

• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics to purified target proteins (e.g., kinases or GPCRs). and describe SPR for urea derivatives .
• Crystallography of Protein-Ligand Complexes : Co-crystallize the compound with its target to visualize binding interactions. and highlight crystallography for mechanistic insights .
• RNA Sequencing : Profile transcriptional changes in treated cells to identify downstream pathways, as applied in for related compounds .